BENGHE Foundational & Exploratory

Check Availability & Pricing

"Methyl 2-0x0-2,3-dihydro-1,3-benzoxazole-6-
carboxylate" chemical suppliers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Methyl 2-oxo-2,3-dihydro-1,3-
Compound Name:
benzoxazole-6-carboxylate

cat. No.: B1280218

Technical Guide: Methyl 2-0x0-2,3-dihydro-1,3-
benzoxazole-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-0x0-2,3-dihydro-1,3-benzoxazole-6-carboxylate, with the CAS Number 72752-80-
8, is a heterocyclic organic compound belonging to the benzoxazolone family. Compounds
within this class are of significant interest to the pharmaceutical and agrochemical industries
due to their diverse biological activities. This technical guide provides a comprehensive
overview of the available chemical data, suppliers, synthesis protocols, and reported biological
activities of this specific molecule.

Chemical and Physical Properties

While comprehensive experimental data for Methyl 2-oxo0-2,3-dihydro-1,3-benzoxazole-6-
carboxylate is not consistently available from commercial suppliers, the following table
summarizes key computed and reported properties. Researchers should note that some
suppliers, such as Sigma-Aldrich, explicitly state that they do not perform analytical testing on
this product, and thus, experimental validation of these properties is recommended.[1]
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Property Value Source

Molecular Formula CoH7NO4 PubChem

Molecular Weight 193.16 g/mol PubChem

CAS Number 72752-80-8 PubChem
methyl 2-ox0-3H-1,3-

IUPAC Name PubChem
benzoxazole-6-carboxylate

Appearance Solid (predicted) Sigma-Aldrich[1]

Solubility Not specified N/A

Melting Point Not specified N/A

) Not specified by major
Purity N/A

suppliers

Chemical Suppliers

Methyl 2-0xo0-2,3-dihydro-1,3-benzoxazole-6-carboxylate is available from several chemical

suppliers, primarily for research and development purposes. The following table lists some of

the known suppliers. It is advisable to contact the suppliers directly to obtain the latest product

specifications and availability.

Supplier Product Number Notes
Sold as part of a collection of
) ) unique chemicals; analytical
Sigma-Aldrich KOB0033
data not collected by the
supplier.[1]
Biosynth XCA75280 -
BenchChem - -
Ambeed - -

Echemi (various)

A platform with multiple listed

suppliers.
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Experimental Protocols

Synthesis of Methyl 2-o0x0-2,3-dihydro-1,3-benzoxazole-
6-carboxylate

A method for the synthesis of Methyl 2-ox0-2,3-dihydro-1,3-benzoxazole-6-carboxylate has
been described in the patent literature (CA2849868A1).[2] The protocol involves the cyclization
of a substituted aminophenol using a carbonylating agent.

Reactants:

Methyl 4-amino-3-hydroxybenzoate (Intermediate 75)

Carbonyl diimidazole (CDI)

Tetrahydrofuran (THF)

Dichloromethane (CH2Cl2)

1N aqueous Hydrochloric acid (HCI)

Procedure:

A solution of methyl 4-amino-3-hydroxybenzoate (1.06 g, 6.34 mmol) in THF (13.5 mL) is
prepared.

e Carbonyl diimidazole (1.88 g, 11.6 mmol) is added to the solution.
e The reaction mixture is heated to reflux temperature for 24 hours.
» After the reaction is complete, the solvent is removed under reduced pressure.

o The resulting residue is partitioned between dichloromethane and a 1N aqueous HCI
solution.

e The organic layer is separated, dried, and concentrated to yield the crude product.

« Purification of the crude product can be achieved by column chromatography.
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The following diagram illustrates the workflow for the synthesis of Methyl 2-oxo-2,3-dihydro-
1,3-benzoxazole-6-carboxylate.

Synthesis Workflow
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Caption: Synthesis workflow for Methyl 2-ox0-2,3-dihydro-1,3-benzoxazole-6-carboxylate.

Biological Activity

The biological activities of the broader benzoxazolone class of compounds are well-
documented, with many derivatives exhibiting analgesic, anti-inflammatory, antimicrobial, and
anticancer properties. Specific research on Methyl 2-oxo-2,3-dihydro-1,3-benzoxazole-6-
carboxylate is more limited; however, some studies and chemical databases have pointed
towards its potential bioactivity.

Antimicrobial and Anticancer Potential

Several sources suggest that Methyl 2-o0xo0-2,3-dihydro-1,3-benzoxazole-6-carboxylate has
been investigated for its antimicrobial and anticancer properties.[3][4] One study involving the
analysis of a methanolic extract of Helianthemum lippii identified this compound as a
constituent.[5][6] The overall extract displayed a range of biological activities, including
antimicrobial, antifungal, and anticancer effects, though the activity of the isolated compound
was not individually assessed in this particular study.[5][6] Another source indicates that this
compound has shown promising anticancer and antimicrobial activity.[3] Further dedicated
studies are required to fully elucidate the specific biological mechanisms and therapeutic
potential of this molecule.

The following diagram illustrates the potential logical relationship between the chemical class
and its reported biological activities.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1280218?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280218?utm_src=pdf-body
https://www.benchchem.com/product/b1280218?utm_src=pdf-body
https://www.benchchem.com/product/b1280218?utm_src=pdf-body
https://www.benchchem.com/product/b1280218?utm_src=pdf-body
https://www.benchchem.com/product/b177879
https://www.benchchem.com/product/b13004877
https://www.researchgate.net/publication/364153917_Bioactive_compounds_of_methanolic_extract_of_Helianthemum_lippii_grows_in_Hafr_Al-Batin_region_northeastern_Saudi_Arabia
https://afz.fapz.uniag.sk/journal/article/download/4/11
https://www.researchgate.net/publication/364153917_Bioactive_compounds_of_methanolic_extract_of_Helianthemum_lippii_grows_in_Hafr_Al-Batin_region_northeastern_Saudi_Arabia
https://afz.fapz.uniag.sk/journal/article/download/4/11
https://www.benchchem.com/product/b177879
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reported Biological Activities
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Caption: Logical relationship of reported biological activities.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 2-0x0-2,3-dihydro-1,3-benzoxazole-6-carboxylate is classified with the
following hazards:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
» H335: May cause respiratory irritation.

Standard laboratory safety precautions, including the use of personal protective equipment
(PPE) such as gloves, safety glasses, and a lab coat, should be observed when handling this
compound. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

Methyl 2-0xo0-2,3-dihydro-1,3-benzoxazole-6-carboxylate is a readily available research
chemical with potential applications in drug discovery, particularly in the areas of antimicrobial
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and anticancer research. While detailed experimental data on its physical properties are
sparse, a synthesis protocol has been reported. Further investigation into its specific biological
activities and mechanisms of action is warranted to fully understand its therapeutic potential.
Researchers are encouraged to perform their own analytical characterization of the compound
upon acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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